Cas no 438611-43-9 (Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate)

Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate structure
438611-43-9 structure
Product Name:Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate
CAS No:438611-43-9
MF:C8H10N2O3S
MW:214.241600513458
MDL:MFCD01114977
CID:3058653
PubChem ID:607596
Update Time:2025-04-21

Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate
    • Thiophene-2-carboxylic acid, 5-amino-4-aminocarbonyl-3-methyl-, methyl ester
    • BBL039585
    • EN300-228184
    • Methyl 5-amino-4-(aminocarbonyl)-3-methyl-2-thiophenecarboxylate
    • methyl5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate
    • methyl 5-amino-4-(aminocarbonyl)-3-methylthiophene-2-carboxylate
    • Methyl 5-amino-4-(aminocarbonyl)-3-methyl-2-thiophenecarboxylate #
    • CS-0280101
    • GSUYRBSXOWIWDM-UHFFFAOYSA-N
    • STK348947
    • AK-968/11843063
    • MFCD01114977
    • Oprea1_660320
    • AKOS000307657
    • 438611-43-9
    • MDL: MFCD01114977
    • Inchi: 1S/C8H10N2O3S/c1-3-4(6(9)11)7(10)14-5(3)8(12)13-2/h10H2,1-2H3,(H2,9,11)
    • InChI Key: GSUYRBSXOWIWDM-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(N)=O)C(C)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 214.04121336Da
  • Monoisotopic Mass: 214.04121336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 124Ų

Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate Pricemore >>

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